Cas no 5270-59-7 (4-oxotetrahydropyran-2-carboxylic acid)

• Product Name: 4-oxotetrahydropyran-2-carboxylic acid
• CAS No: 5270-59-7
• MF: C₆H₈O₄
• MW: 144.125322341919
• MDL: MFCD19230050
• CID: 1084758
• PubChem ID: 550907
• Update Time: 2025-05-24

4-oxotetrahydropyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxotetrahydro-2H-pyran-2-carboxylic acid
• tetrahydro-4-oxo-2H-Pyran-2-carboxylic acid
• 4-oxotetrahydropyran-2-carboxylic acid
• ZB1056
• 4-Oxo-tetrahydro-pyran-2-carboxylic acid
• 4-pyrone-2-carboxylic acid
• AKOS006387207
• SCHEMBL14169418
• CS-0055059
• 4-oxooxane-2-carboxylic acid
• 4-Oxotetrahydro-2H-pyran-2-carboxylicacid
• AT12462
• 5270-59-7
• 4-Oxotetrahydro-2H-pyran-2-carboxylic acid #
• EN300-199594
• DA-18308

• MDL： MFCD19230050
• Inchi： 1S/C6H8O4/c7-4-1-2-10-5(3-4)6(8)9/h5H,1-3H2,(H,8,9)
• InChI Key： BYCCHEBOFRPHMM-UHFFFAOYSA-N
• SMILES： O1CCC(CC1C(=O)O)=O

Computed Properties

• Exact Mass: 144.04225873g/mol
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans

Additional information on 4-oxotetrahydropyran-2-carboxylic acid

Comprehensive Overview of 4-Oxotetrahydropyran-2-carboxylic Acid (CAS No. 5270-59-7): Properties, Applications, and Industry Insights

4-Oxotetrahydropyran-2-carboxylic acid (CAS No. 5270-59-7), a versatile heterocyclic compound, has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This tetrahydropyran derivative serves as a critical building block in organic synthesis, particularly in the development of bioactive molecules. Its carboxylic acid and ketone functional groups enable diverse reactivity, making it valuable for constructing complex molecular architectures.

Recent trends in green chemistry and sustainable synthesis have amplified interest in compounds like 4-oxotetrahydropyran-2-carboxylic acid. Researchers are exploring eco-friendly catalytic methods to optimize its production, addressing growing demand from the pharmaceutical intermediates market. The compound’s role in synthesizing chiral auxiliaries and flavoring agents further underscores its industrial relevance.

Analytical techniques such as NMR spectroscopy and HPLC purity testing are routinely employed to characterize CAS 5270-59-7. Studies highlight its stability under controlled conditions, though storage recommendations emphasize protection from moisture to preserve its carboxylic acid integrity. The compound’s melting point (typically 80–85°C) and solubility profile (moderate in polar solvents) are well-documented for laboratory applications.

Innovative applications of 4-oxotetrahydropyran-2-carboxylic acid include its use in peptide mimetics design and enzyme inhibitor development. Patent analyses reveal its incorporation in anticancer drug candidates, leveraging the tetrahydropyran ring as a conformational constraint. These advancements align with rising searches for "bioactive heterocycles" and "scaffold diversification" in medicinal chemistry databases.

From a commercial perspective, suppliers of 5270-59-7 often highlight compliance with REACH regulations and GMP standards to meet pharmaceutical-grade requirements. Pricing trends correlate with raw material availability and custom synthesis demand, particularly for isotope-labeled versions used in metabolic studies. Industry reports project steady growth for this niche chemical segment through 2030.

Environmental and safety assessments of 4-oxotetrahydropyran-2-carboxylic acid confirm its low ecotoxicity, supporting its preference over more hazardous alternatives in green manufacturing workflows. This aligns with increasing regulatory focus on Safer-by-Design principles in chemical production—a topic generating substantial engagement in scientific forums and ESG investment circles.

Future research directions may explore the compound’s potential in biodegradable polymers or catalysis, capitalizing on its bifunctional reactivity. The rise of AI-assisted molecular design platforms has also enabled virtual screening of 5270-59-7 derivatives for novel applications, reflecting the intersection of computational chemistry and traditional synthetic methods.